Diethyl 2-{2-[1-(6-fluoro-2-pyridinyl)-4-piperidinylidene]hydrazino}-6-hydroxy-3,5-pyridinedicarboxylate

• IUPAC Name: diethyl 2-[2-[1-(6-fluoropyridin-2-yl)piperidin-4-ylidene]hydrazinyl]-6-oxo-1H-pyridine-3,5-dicarboxylate
• InChI: InChI=1S/C21H24FN5O5/c1-3-31-20(29)14-12-15(21(30)32-4-2)19(28)24-18(14)26-25-13-8-10-27(11-9-13)17-7-5-6-16(22)23-17/h5-7,12H,3-4,8-11H2,1-2H3,(H2,24,26,28)
• InChI Key: SYCZAEFMAJUENU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(NC1=O)NN=C2CCN(CC2)C3=NC(=CC=C3)F)C(=O)OCC
• Molecular Formula: C21H24FN5O5
• Molecular Weight: 445.4 g/mol

Description

Diethyl 2-{2-[1-(6-fluoro-2-pyridinyl)-4-piperidinylidene]hydrazino}-6-hydroxy-3,5-pyridinedicarboxylate is a useful research compound. Its molecular formula is C21H24FN5O5 and its molecular weight is 445.451. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

• Diethyl 2-[(ethoxythioxomethyl)amino]-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3,6-dicarboxylate, a compound related to the specified chemical, has been synthesized and converted into various pyridine derivatives. This process involves reactions with hydrazine hydrate, leading to the formation of pyrido[4′,3′:4,5]thieno[2,3-d]pyrimidine derivatives (Ahmed, 2002).

Importance as an Organic Intermediate

• Diethyl 5-ethyl-2,3-pyridinedicarboxylate, structurally similar to the specified compound, is an important organic intermediate in the fields of dye, medicine, and pesticide. It also exhibits some biological activity. However, the synthesis process of this compound faces challenges like high cost, low yield, and environmental pollution (Hunsheng & Heng, 2014).

Use in Multicomponent Synthesis

• Compounds like diethyl 4-(4-fluorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate have been synthesized through one-pot multicomponent condensation. These types of syntheses highlight the chemical's role in facilitating the assembly of complex molecules, particularly in understanding weak interactions (R. Shashi, Prasad, & Begum, 2020).

Application in Herbicide Synthesis

• A new class of fluoroalkylated pyridine herbicides, related to the compound , has been developed. These herbicides, including various derivatives of pyridinedicarboxylates, show promising herbicidal activity (Lee et al., 1991).

Involvement in Pharmacological Research

• While specifics on pharmacological applications are limited due to the exclusion criteria, compounds structurally related to the specified chemical have been studied for their pharmacological effects, especially in cardiovascular and hypertensive research. These studies often focus on synthesizing optically active derivatives and analyzing their biological activities (Ashimori et al., 1991).

Future Directions

The future directions for research on this compound could include further exploration of its synthesis, reactivity, and potential applications. The development of fluorinated chemicals has been steadily increasing due to their interesting and unusual physical, chemical and biological properties.